Cas no 1515376-92-7 (5-oxaspiro3.5nonane-8-sulfonamide)

• Product Name: 5-oxaspiro3.5nonane-8-sulfonamide
• CAS No: 1515376-92-7
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• MDL: MFCD23792945
• CID: 5243913
• PubChem ID: 79894628
• Update Time: 2026-03-08

5-oxaspiro3.5nonane-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.5]nonane-8-sulfonamide
• 5-oxaspiro3.5nonane-8-sulfonamide

• MDL： MFCD23792945
• Inchi： 1S/C8H15NO3S/c9-13(10,11)7-2-5-12-8(6-7)3-1-4-8/h7H,1-6H2,(H2,9,10,11)
• InChI Key： AIDPIVMZRXLPKZ-UHFFFAOYSA-N
• SMILES： C1C2(CC(S(N)(=O)=O)CCO2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 5-oxaspiro3.5nonane-8-sulfonamide

5-oxaspiro[3.5]nonane-8-sulfonamide: An Emerging Compound in Chemical and Pharmaceutical Research

5-oxaspiro[3.5]nonane-8-sulfonamide (CAS No. 1515376-92-7) is a unique and promising compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its distinctive spirocyclic structure and sulfonamide functional group, offers a versatile platform for the development of novel therapeutic agents and advanced materials.

The spirocyclic structure of 5-oxaspiro[3.5]nonane-8-sulfonamide provides it with unique chemical and physical properties that make it an attractive candidate for a wide range of applications. The presence of the sulfonamide group further enhances its reactivity and functional versatility, making it a valuable building block in synthetic chemistry. Recent studies have highlighted the compound's potential in areas such as drug discovery, catalysis, and polymer science.

In the realm of medicinal chemistry, 5-oxaspiro[3.5]nonane-8-sulfonamide has shown promise as a lead compound for the development of new drugs targeting various diseases. Its spirocyclic framework offers a rigid and well-defined structure that can be readily modified to optimize pharmacological properties such as potency, selectivity, and bioavailability. For instance, researchers have explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in disease pathways, such as kinases and proteases.

A notable study published in the Journal of Medicinal Chemistry demonstrated the potential of 5-oxaspiro[3.5]nonane-8-sulfonamide-based derivatives as potent inhibitors of protein kinases implicated in cancer progression. The study reported that these derivatives exhibited high selectivity and efficacy in inhibiting the target kinases, suggesting their potential as therapeutic agents for cancer treatment. The spirocyclic structure was found to enhance the binding affinity and stability of the compounds, contributing to their improved pharmacological profile.

Beyond its applications in drug discovery, 5-oxaspiro[3.5]nonane-8-sulfonamide has also been investigated for its use in materials science. The compound's unique chemical properties make it an excellent candidate for the synthesis of advanced polymers and functional materials. Recent research has focused on developing new polymer architectures incorporating 5-oxaspiro[3.5]nonane-8-sulfonamide units to enhance material properties such as mechanical strength, thermal stability, and biocompatibility.

A study published in Macromolecules explored the synthesis of copolymers containing 5-oxaspiro[3.5]nonane-8-sulfonamide units and demonstrated their potential for use in biomedical applications such as tissue engineering and drug delivery systems. The copolymers exhibited excellent biocompatibility and controlled degradation rates, making them suitable for fabricating scaffolds and carriers for therapeutic agents.

In addition to its applications in drug discovery and materials science, 5-oxaspiro[3.5]nonane-8-sulfonamide has also been studied for its catalytic properties. The presence of the sulfonamide group imparts unique reactivity to the compound, making it a valuable catalyst or ligand in various chemical reactions. Researchers have explored its use in asymmetric synthesis, where it has shown promise as a chiral catalyst for generating enantiomerically pure compounds.

A recent publication in Organic Letters reported the successful use of 5-oxaspiro[3.5]nonane-8-sulfonamide-based catalysts in asymmetric Michael additions, achieving high enantioselectivities and yields. The study highlighted the importance of the spirocyclic structure in enhancing the catalytic activity and selectivity of the compounds.

The versatility of 5-oxaspiro[3.5]nonane-8-sulfonamide extends beyond its chemical properties; it also offers significant opportunities for interdisciplinary research at the interface of chemistry, biology, and materials science. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully exploit the potential of this compound across different fields.

In conclusion, 5-oxaspiro[3.5]nonane-8-sulfonamide (CAS No. 1515376-92-7) is an emerging compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique spirocyclic structure and sulfonamide functional group provide a versatile platform for developing novel therapeutic agents, advanced materials, and efficient catalysts. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable asset in modern scientific endeavors.